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Compound of Interest

Compound Name: Cyclohexane-1,3,5-trione

Cat. No.: B11759072 Get Quote

Essential Safety and Handling of Cyclohexane-
1,3,5-trione
A Note on Chemical Instability: Cyclohexane-1,3,5-trione is a highly unstable compound that

readily converts to its more stable enol tautomer, Phloroglucinol (1,3,5-trihydroxybenzene). Due

to this inherent instability, with reports of decomposition within 40 minutes at -40°C,

comprehensive safety and handling data for the trione form is limited.[1] For practical laboratory

applications, the following guidance is based on the properties and handling of its stable and

commercially available tautomer, Phloroglucinol.

Personal Protective Equipment (PPE)
Proper personal protective equipment is essential to ensure the safety of researchers and

scientists when handling Phloroglucinol. The following table summarizes the recommended

PPE.
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Protection Type Recommended Equipment Purpose

Eye Protection

Safety glasses with side

shields or goggles. A face

shield may be required for

splash hazards.

To prevent eye contact with the

chemical.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).

To protect the skin from

irritation and potential allergic

reactions.

Body Protection
A fully buttoned laboratory

coat.

To prevent contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

may be necessary if working in

a poorly ventilated area or if

dust is generated.

To prevent inhalation of dust or

vapors.

Hazard Identification and Safety Precautions
Phloroglucinol is classified with several hazards that necessitate careful handling. The primary

hazards include skin irritation, serious eye irritation, and potential for causing respiratory

irritation. It may also be harmful if swallowed.

Precautionary Measures:

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation of dust or vapors.

Handling Practices: Avoid generating dust. Use non-sparking tools and ensure proper

grounding of equipment to prevent static discharge. Do not eat, drink, or smoke in the

handling area. Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.
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Operational Plan for Handling
A systematic approach is crucial for the safe handling of Phloroglucinol in a laboratory setting.

Step-by-Step Handling Procedure:

Preparation: Ensure the work area is clean and uncluttered. Verify that all necessary PPE is

available and in good condition. Locate the nearest eyewash station and safety shower.

Dispensing: Carefully weigh and dispense the required amount of Phloroglucinol in a

chemical fume hood to control dust.

In Use: When using the chemical, keep the container closed as much as possible. Avoid any

actions that could generate dust.

Post-Handling: Clean the work area and any equipment used. Decontaminate reusable PPE

as appropriate.

Disposal Plan
Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure regulatory compliance.

Waste Disposal Procedure:

Segregation: Collect all Phloroglucinol waste, including contaminated materials like gloves

and paper towels, in a designated and properly labeled hazardous waste container. Do not

mix with other waste streams.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name, "Phloroglucinol."

Storage: Store the hazardous waste container in a designated, secure, and well-ventilated

area, away from incompatible materials.

Pickup: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office.
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Quantitative Data Summary
The following table provides a summary of key quantitative data for Phloroglucinol.

Property Value

Molecular Formula C₆H₆O₃

Molecular Weight 126.11 g/mol

Appearance White to yellowish crystalline powder

Melting Point 218-220 °C

Solubility Soluble in water, ethanol, and ether

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling and disposal of

Phloroglucinol.
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Safe Handling and Disposal of Phloroglucinol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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